Cas no 7716-87-2 (5'-chloro-2'-nitrobiphenyl-2-carbaldehyde)

• Product Name: 5'-chloro-2'-nitrobiphenyl-2-carbaldehyde
• CAS No: 7716-87-2
• MF: C₁₃H₈ClNO₃
• MW: 261.660522460938
• CID: 1783674
• PubChem ID: 12315668
• Update Time: 2025-04-21

5'-chloro-2'-nitrobiphenyl-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5'-chloro-2'-nitrobiphenyl-2-carbaldehyde
• (5-chloro-2-nitrophenyl)-phenylmethanone
• Benzophenone, 5-chloro-2-nitro-
• 7716-87-2
• Methanone, (5-chloro-2-nitrophenyl)phenyl-
• DTXSID60227918
• (5-Chloro-2-nitrophenyl)phenylmethanone
• SCHEMBL25413293

• Inchi： 1S/C13H8ClNO3/c14-10-6-7-12(15(17)18)11(8-10)13(16)9-4-2-1-3-5-9/h1-8H
• InChI Key： ZXNFXLWABOISKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C=CC=CC=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.01934
• Monoisotopic Mass: 261.019271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.9

Experimental Properties

• Density: 1.375
• Boiling Point: 420.7°C at 760 mmHg
• Flash Point: 208.2°C
• Refractive Index: 1.646
• PSA: 60.21